Cas no 61568-94-3 (Quinoxaline, 2,3-dimethyl-, perchlorate (2:1))

• Product Name: Quinoxaline, 2,3-dimethyl-, perchlorate (2:1)
• CAS No: 61568-94-3
• MF: C₂₀H₂₁ClN₄O₄
• MW: 416.858143568039
• CID: 474471
• PubChem ID: 71394523
• Update Time: 2025-04-19

Quinoxaline, 2,3-dimethyl-, perchlorate (2:1) Chemical and Physical Properties

Names and Identifiers

• Quinoxaline, 2,3-dimethyl-, perchlorate (2:1)
• 2,3-dimethylquinoxaline,perchloric acid
• Perchloric acid--2,3-dimethylquinoxaline (1/2)
• 61568-94-3
• DTXSID90816213

• Inchi： 1S/2C10H10N2.ClHO4/c2*1-7-8(2)12-10-6-4-3-5-9(10)11-7;2-1(3,4)5/h2*3-6H,1-2H3;2H
• InChI Key： NIYMUNSCCCGDTC-UHFFFAOYSA-N
• SMILES： [Cl+3]([O-])([O-])([O-])O.N1C(C)=C(C)N=C2C=CC=CC=12.N1C(C)=C(C)N=C2C=CC=CC=12

Computed Properties

• Exact Mass: 416.12533
• Monoisotopic Mass: 416.1251329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 0
• Complexity: 254
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 123Ų

Experimental Properties

• PSA: 123